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Compound of Interest

Compound Name:
2-(Benzyloxy)-6-

bromobenzaldehyde

CAS No.: 206002-17-7

Cat. No.: B3250964

Get Quote

2-(Benzyloxy)-6-bromobenzaldehyde possesses a unique substitution pattern on the

aromatic ring, which gives rise to a distinct spectroscopic fingerprint. The combination of an

aldehyde, a bulky benzyloxy ether, and a bromine atom ortho to each other creates specific

electronic and steric environments that are reflected in its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. Accurate interpretation of these spectra is

paramount for confirming the structure and purity of the compound. This guide will

systematically dissect the predicted data from each of these essential analytical techniques.

The molecular structure is as follows: Molecular Formula: C₁₄H₁₁BrO₂[1] Molecular Weight:

291.14 g/mol [1]

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR (¹H NMR) is a powerful tool for elucidating the structure of organic molecules by

providing information about the chemical environment, connectivity, and number of hydrogen

atoms. The predicted ¹H NMR spectrum of 2-(Benzyloxy)-6-bromobenzaldehyde in a
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standard solvent like CDCl₃ would show distinct signals for the aldehyde proton, the benzylic

protons, and the aromatic protons on both phenyl rings.

Predicted ¹H NMR Data
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Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity Integration
Rationale for

Assignment

Aldehyde (-CHO) 10.4 - 10.6 Singlet (s) 1H

The aldehyde

proton is highly

deshielded due

to the electron-

withdrawing

nature of the

carbonyl group

and its

anisotropic

effect.[2] This

chemical shift is

characteristic of

aromatic

aldehydes.

Benzylic (-

OCH₂Ph)
5.1 - 5.3 Singlet (s) 2H

These protons

are adjacent to

an oxygen atom

and an aromatic

ring, placing

them in this

typical downfield

region. The

absence of

adjacent protons

results in a

singlet.

Aromatic (Phenyl

group of benzyl)

7.3 - 7.5 Multiplet (m) 5H These protons

on the

unsubstituted

phenyl ring of the

benzyloxy group

typically appear

as a complex
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multiplet in this

range.

Aromatic (H-4) 7.6 - 7.7 Triplet (t) 1H

This proton is

expected to be a

triplet due to

coupling with its

two ortho

neighbors (H-3

and H-5). It is the

most deshielded

of the

bromobenzaldeh

yde ring protons

due to being

para to the

bromine and

meta to the

aldehyde.

Aromatic (H-5) 7.2 - 7.3 Doublet (d) 1H

This proton is

ortho to the

bromine atom

and will appear

as a doublet,

coupled to H-4.

Aromatic (H-3) 7.1 - 7.2 Doublet (d) 1H

This proton is

ortho to the

aldehyde and will

appear as a

doublet, coupled

to H-4.

Note: Predicted chemical shifts are based on established substituent effects and data from

similar compounds. Actual experimental values may vary slightly.

Experimental Protocol: Acquiring a ¹H NMR Spectrum
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A self-validating protocol ensures reproducibility and high-quality data.

Sample Preparation:

Accurately weigh 5-25 mg of the solid 2-(Benzyloxy)-6-bromobenzaldehyde.[3]

Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a

clean, dry vial.[4]

To ensure magnetic field homogeneity, the solution must be free of any particulate matter.

Filter the solution through a pipette packed with a small plug of glass wool directly into a

clean 5 mm NMR tube.[2]

Instrument Setup:

Insert the NMR tube into the spinner turbine and adjust the depth using a gauge.

Wipe the tube clean and place it in the NMR spectrometer's autosampler or manual

loader.

Data Acquisition:

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize homogeneity, aiming for sharp, symmetrical solvent

peaks.

Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans

should be averaged to achieve an adequate signal-to-noise ratio.

Data Processing:

Apply Fourier transformation to the Free Induction Decay (FID).

Phase the spectrum to ensure all peaks are in the positive phase.

Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., CDCl₃ at

7.26 ppm).
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Integrate the peaks to determine the relative number of protons for each signal.

Workflow for ¹H NMR Analysis

Sample Preparation Data Acquisition Data Processing & Analysis

Weigh 5-25 mg of Sample Dissolve in 0.7 mL CDCl3 Filter into NMR Tube Insert into Spectrometer Lock and Shim Acquire Spectrum Fourier Transform Phase and Reference Integrate and Assign Peaks

Click to download full resolution via product page

Caption: Workflow for obtaining and processing a ¹H NMR spectrum.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR provides information on the carbon framework of a molecule. As ¹³C has a low

natural abundance (1.1%), spectra typically require longer acquisition times. The spectrum is

usually proton-decoupled, meaning each unique carbon atom appears as a single line.

Predicted ¹³C NMR Data
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Carbon Assignment
Predicted Chemical Shift (δ,

ppm)
Rationale for Assignment

Aldehyde (C=O) 190 - 193

The carbonyl carbon of an

aldehyde is significantly

deshielded and appears far

downfield.[5][6]

Aromatic (C-2, C-O) 158 - 161

This carbon is attached to the

electronegative oxygen of the

ether, causing a strong

downfield shift.

Aromatic (C-1, C-CHO) 135 - 138
The ipso-carbon attached to

the aldehyde group.

Aromatic (C-ipso of benzyl) 136 - 137

The ipso-carbon of the phenyl

ring attached to the benzylic

oxygen.

Aromatic (C-4) 134 - 136

This carbon is deshielded by

the bromine atom and the

resonance effect of the

aldehyde.

Aromatic (C-3, C-5, C-phenyl) 128 - 130
Aromatic carbons on both rings

in various environments.

Aromatic (C-6, C-Br) 115 - 118

The carbon attached to

bromine is shielded compared

to other substituted carbons.

Benzylic (-OCH₂) 70 - 72

The benzylic carbon is

deshielded by the adjacent

oxygen atom.

Note: Predicted values are based on standard substituent effects on benzene rings. The exact

assignment of aromatic carbons can be confirmed with 2D NMR techniques like HSQC and

HMBC.
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Experimental Protocol: Acquiring a ¹³C NMR Spectrum
Sample Preparation:

A more concentrated sample is required for ¹³C NMR compared to ¹H NMR. Use 50-100

mg of the compound dissolved in 0.7 mL of deuterated solvent.[3]

Ensure the sample is fully dissolved and filter it into the NMR tube to remove any

particulates.

Instrument Setup:

Follow the same procedure as for ¹H NMR for inserting the sample.

The spectrometer will need to be tuned to the ¹³C frequency.

Data Acquisition:

Lock and shim as done for ¹H NMR.

Use a standard proton-decoupled pulse sequence.

Due to the low natural abundance of ¹³C and longer relaxation times, a significantly higher

number of scans is required.[7] A relaxation delay (e.g., 2 seconds) is used between

pulses.

Data Processing:

Apply Fourier transformation.

Phase the spectrum.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Perform baseline correction.

Workflow for ¹³C NMR Analysis
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Sample Preparation Data Acquisition Data Processing & Analysis

Weigh 50-100 mg of Sample Dissolve and Filter Tune to 13C Frequency Acquire with Proton Decoupling Accumulate Sufficient Scans Fourier Transform Phase and Reference Assign Carbon Signals

Click to download full resolution via product page

Caption: Workflow for obtaining and processing a ¹³C NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.

Expected IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Type Intensity Functional Group

3050 - 3100 C-H Stretch Medium-Weak Aromatic C-H

2850 - 2950 C-H Stretch Medium-Weak Benzylic C-H

2720 & 2820
C-H Stretch (Fermi

Doublet)
Weak Aldehyde C-H[8][9]

1690 - 1710 C=O Stretch Strong
Aromatic Aldehyde[9]

[10]

1580 - 1600 C=C Stretch Medium Aromatic Ring

1230 - 1270
C-O-C Stretch

(Asymmetric)
Strong Aryl-Alkyl Ether

1020 - 1050
C-O-C Stretch

(Symmetric)
Medium Aryl-Alkyl Ether

550 - 650 C-Br Stretch Medium-Strong Aryl Bromide

Experimental Protocol: Acquiring an ATR-FTIR Spectrum
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Attenuated Total Reflectance (ATR) is a common sampling technique for solid powders as it

requires minimal sample preparation.[11]

Instrument Preparation:

Ensure the ATR crystal (commonly diamond or zinc selenide) is clean.[1]

Record a background spectrum of the empty, clean crystal. This will be automatically

subtracted from the sample spectrum.

Sample Analysis:

Place a small amount of the solid 2-(Benzyloxy)-6-bromobenzaldehyde onto the ATR

crystal.[12]

Apply pressure using the instrument's clamp to ensure good contact between the sample

and the crystal.[5]

Data Acquisition:

Collect the sample spectrum. Typically, 16 to 32 scans are co-added to produce a high-

quality spectrum.

Data Processing:

The software will automatically perform the background subtraction.

Identify and label the significant absorption peaks.

Workflow for ATR-FTIR Analysis

Instrument Preparation Sample Analysis Data Analysis

Clean ATR Crystal Collect Background Spectrum Place Sample on Crystal Apply Pressure Collect Sample Spectrum Background Subtraction Identify Characteristic Peaks

Click to download full resolution via product page
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Caption: Workflow for obtaining and processing an ATR-FTIR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For this compound, Electron Ionization (EI) would be a suitable hard ionization

technique to induce fragmentation and reveal structural information.

Expected Mass Spectrometry Fragmentation
m/z (mass-to-charge) Proposed Fragment Ion Significance

290/292 [C₁₄H₁₁BrO₂]⁺

Molecular Ion (M⁺). The

presence of two peaks of

nearly equal intensity

separated by 2 mass units is

the characteristic isotopic

signature of bromine (⁷⁹Br and

⁸¹Br).

289/291 [M-H]⁺
Loss of a hydrogen radical,

common in aldehydes.[13]

261/263 [M-CHO]⁺
Loss of the formyl radical (-

CHO).

211 [M-Br]⁺ Loss of the bromine radical.

183 [M-Br-CO]⁺
Subsequent loss of carbon

monoxide from the [M-Br]⁺ ion.

91 [C₇H₇]⁺

Base Peak. Benzylic cleavage

to form the very stable

tropylium ion. This is a

hallmark of benzyl ethers and

related compounds.[14]

77 [C₆H₅]⁺

Phenyl cation, from

fragmentation of the benzyl

group.
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Experimental Protocol: Acquiring an EI-MS Spectrum
Sample Preparation:

A very small amount of sample (typically < 1 mg) is required.

The sample should be pure, as non-volatile impurities can contaminate the ion source.

The sample can be introduced directly via a heated solids probe or, if sufficiently volatile

and thermally stable, via Gas Chromatography (GC-MS).[15]

Instrument Setup:

The mass spectrometer is operated under a high vacuum.

For EI, the standard electron energy is 70 eV to ensure consistent fragmentation and allow

for library matching.[16][17]

Data Acquisition:

The sample is vaporized and enters the ion source where it is bombarded with electrons.

The resulting ions are accelerated and separated by the mass analyzer (e.g., quadrupole,

time-of-flight).

The detector records the abundance of ions at each m/z value.

Data Analysis:

Identify the molecular ion peak, paying close attention to the bromine isotope pattern.

Identify the base peak (the most intense peak in the spectrum).

Propose structures for the major fragment ions to confirm the molecular structure.

Workflow for EI-MS Analysis
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Sample Introduction Ionization & Separation Data Analysis

Place Sample on Probe Insert into High Vacuum Vaporize Sample Electron Ionization (70 eV) Mass Analysis Detect Ions Generate Mass Spectrum Identify M+ and Fragments

Click to download full resolution via product page

Caption: Workflow for obtaining and processing an EI-MS spectrum.

Conclusion
The structural characterization of 2-(Benzyloxy)-6-bromobenzaldehyde can be confidently

achieved through a combined spectroscopic approach. The ¹H NMR spectrum is defined by a

downfield aldehyde singlet and a characteristic benzylic singlet. The ¹³C NMR spectrum is

marked by the aldehyde carbonyl signal above 190 ppm. The IR spectrum shows strong

absorptions for the aldehyde C=O and the ether C-O bonds. Finally, the mass spectrum is

distinguished by the bromine isotopic pattern in the molecular ion and a dominant base peak at

m/z 91, corresponding to the tropylium ion. This guide provides the foundational data and

protocols necessary for the unambiguous identification of this important synthetic intermediate.
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